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Compound of Interest

Compound Name: Ogerin

Cat. No.: B609720

Essential Safety and Handling Guide for Ogerin

This document provides immediate and essential safety, handling, and disposal protocols for
Ogerin, a selective positive allosteric modulator of G protein-coupled receptor 68 (GPR68).
Adherence to these guidelines is crucial for ensuring personnel safety and maintaining
experimental integrity.

Ogerin: Key Quantitative Data

For quick reference, the following tables summarize the key physical, chemical, and storage
properties of Ogerin.

Table 1: Chemical and Physical Properties
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Property Value

) 2-[4-Amino-6-[(phenylmethyl)amino]-1,3,5-
Chemical Name o
triazin-2-yllbenzenemethanol[1][2]

Synonyms ZINC67740571[1]
Molecular Formula C17H17Ns0O
Molecular Weight 307.35 g/mol
Purity =98%
Appearance Solid

Solubility DMSO: 50 mg/mL
CAS Number 1309198-71-7

Table 2: Storage and Stability

Condition Duration

Stock Solution (-80°C) 2 years

Stock Solution (-20°C) 1 year

Solid Form (-20°C) > 4 years

Shipping Room temperature (within the continental US)

Personal Protective Equipment (PPE)

While Ogerin is not classified as a hazardous substance according to the Globally Harmonized
System (GHS), standard laboratory safety practices should be rigorously followed. The
toxicological properties of Ogerin have not been thoroughly investigated, warranting a cautious
approach.

o Eye Protection: Use safety glasses or goggles tested and approved under appropriate
government standards such as NIOSH (US) or EN 166 (EU).
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e Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be
inspected prior to use. Use proper glove removal technique (without touching the glove's
outer surface) to avoid skin contact.

o Respiratory Protection: For handling the solid form where dust formation is possible, use a
type N95 (US) or type P1 (EN 143) dust mask. Respirators and their components should be
tested and approved under appropriate government standards.

o Body Protection: Wear a laboratory coat to prevent skin contact.

Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural steps for the safe handling of Ogerin from receipt to
experimental use.

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store the solid compound at -20°C for long-term stability. For stock solutions, store
at -20°C for up to one year or at -80°C for up to two years.

All preparation of stock solutions should be performed in a chemical fume hood.

o Reconstitution: To prepare a stock solution, dissolve solid Ogerin in DMSO to a desired
concentration, for example, 50 mg/mL.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date, and storage temperature. Store at -20°C or -80°C.

» Dilution: On the day of the experiment, thaw a single aliquot of the Ogerin stock solution.
Prepare working solutions by diluting the stock solution with the appropriate cell culture
medium or buffer.

e Handling: When adding Ogerin to cell cultures or experimental systems, continue to use
appropriate PPE.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b609720?utm_src=pdf-body
https://www.benchchem.com/product/b609720?utm_src=pdf-body
https://www.benchchem.com/product/b609720?utm_src=pdf-body
https://www.benchchem.com/product/b609720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

 Incubation: Ogerin has been used in various experimental settings, with incubation times
ranging from minutes to hours, depending on the assay. For example, it has been shown to
activate Gas signaling in as little as 40 minutes and inhibit pro-fibrotic phenotypes over 48-72
hours.

Disposal Plan

Proper disposal of Ogerin and associated waste is essential to prevent environmental
contamination and ensure regulatory compliance.

e Unused Product: Dispose of unused solid Ogerin and stock solutions as chemical waste.
Offer surplus and non-recyclable solutions to a licensed disposal company. Do not dispose of
it down the drain.

o Contaminated Materials: All materials that have come into contact with Ogerin, including
pipette tips, tubes, and gloves, should be collected in a designated, sealed waste container.

o Decontamination: Decontaminate work surfaces with a suitable laboratory disinfectant or
cleaning agent.

o Regulatory Compliance: Follow all local, state, and federal regulations for chemical waste
disposal.

Visualizing Ogerin's Mechanism and Workflow

To aid in understanding the molecular and procedural aspects of working with Ogerin, the
following diagrams illustrate its signaling pathway and a general experimental workflow.
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Caption: Ogerin acts as a positive allosteric modulator (PAM) of GPR68, enhancing its
activation by protons. This leads to the activation of the Gas signaling pathway, culminating in
PKA-mediated CREB phosphorylation and modulation of target gene transcription.
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Caption: A generalized workflow for in vitro experiments using Ogerin, from solution
preparation to data analysis. This process involves treating cultured cells with Ogerin and
subsequently analyzing the effects through various molecular assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b609720?utm_src=pdf-body
https://www.benchchem.com/product/b609720?utm_src=pdf-body
https://www.benchchem.com/product/b609720?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/34228/ogerin
https://www.tocris.com/products/ogerin_5722
https://www.benchchem.com/product/b609720#personal-protective-equipment-for-handling-ogerin
https://www.benchchem.com/product/b609720#personal-protective-equipment-for-handling-ogerin
https://www.benchchem.com/product/b609720#personal-protective-equipment-for-handling-ogerin
https://www.benchchem.com/product/b609720#personal-protective-equipment-for-handling-ogerin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609720?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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